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Cat. No.: B12416940

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aak1-IN-4 is a potent and selective inhibitor of the Adaptor-Associated Kinase 1 (AAK1). AAK1
is a serine/threonine kinase that plays a crucial role in clathrin-mediated endocytosis, a
fundamental process for internalizing molecules from the cell surface.[1][2][3] By
phosphorylating the p2 subunit of the adaptor protein 2 (AP2) complex, AAK1 facilitates the
maturation of clathrin-coated pits.[1][3] Inhibition of AAK1 can therefore modulate various
signaling pathways that rely on endocytosis, including the WNT, Notch, and Neuregulin-
1/ErbB4 pathways. These pathways are implicated in numerous physiological and pathological
processes, making AAK1 an attractive target for drug discovery in areas such as neuropathic
pain, viral infections, and neurodegenerative diseases.

These application notes provide detailed protocols for the use of Aak1-IN-4 in cell culture
experiments, including methodologies for assessing its biological activity and elucidating its
mechanism of action.

Data Presentation
Aak1-IN-4 Inhibitory Activity
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Parameter Value Reference
AAK1 IC50 4.6 nM
Filt Ki 0.9 nM
Cell IC50 8.6 nM

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the key signaling pathway involving AAK1 and a general
experimental workflow for studying the effects of Aak1-IN-4 in cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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